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Compound of Interest

Compound Name: 3-Hydroxy-1-methylpiperidine

Cat. No.: B1294512

N-methyl-3-piperidinol, with the molecular formula CeH13NO and a molecular weight of 115.17
g/mol , is a substituted piperidine derivative.[1] Its structure incorporates a saturated six-
membered nitrogen-containing ring, a tertiary amine (N-methyl), and a secondary alcohol. This
combination of functional groups makes it a versatile intermediate in the synthesis of more
complex molecules, particularly active pharmaceutical ingredients (APIs). The unambiguous
confirmation of its structure is the foundational step in any research or development workflow, a
task for which spectroscopic methods are indispensable.

This guide will dissect the Infrared (IR), Nuclear Magnetic Resonance (*H and 3C NMR), and
Mass Spectrometry (MS) data of N-methyl-3-piperidinol, providing not only the data itself but
also the rationale for its interpretation.

Core Structure and Spectroscopic Implications

To logically interpret the spectroscopic data, we must first visualize the molecule's structure and
identify its distinct chemical environments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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